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Compound of Interest

Compound Name: Antibacterial agent 196

Cat. No.: B12369320

MP196: A Cationic Hexapeptide

MP196 is a short, synthetic cationic antimicrobial peptide. It is composed of alternating arginine
(R) and tryptophan (W) residues, resulting in an amphipathic structure that facilitates its
interaction with and disruption of bacterial cell membranes.[1] Its primary sequence is
RWRWRW-NH2.[1] The peptide's mechanism of action involves insertion into the bacterial
cytoplasmic membrane, leading to the inhibition of cellular respiration and cell wall synthesis.[2]

[3]

Chemical Structure of MP196

The chemical structure of MP196 is defined by its amino acid sequence. The C-terminus is
amidated.

e Primary Sequence: Arg-Trp-Arg-Trp-Arg-Trp-NH:z
e Molecular Formula: Cs1HeaN1906[4]

e Molar Mass: 1044.240 g/mol [4]
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Caption: Linear sequence and side chain functionalities of the MP196 peptide.

Quantitative Data for MP196

The antimicrobial efficacy of MP196 has been quantified by determining its Minimum Inhibitory
Concentration (MIC) against various bacterial strains.
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Bacterial Strain MIC (pg/mL) Reference
Bacillus subtilis 16 [5]
Staphylococcus aureus DSM

16 [5]
20231
Methicillin-resistant S. aureus

32 [5]
(MRSA) ATCC 43300
Vancomycin-intermediate S.

32 [5]
aureus (VISA) SG511
Vancomycin-intermediate S.

16 - 64 [5]

aureus (VISA) strains

Experimental Protocols: MIC Determination

The Minimum Inhibitory Concentration (MIC) for MP196 is typically determined using the broth
microdilution method as recommended by the Clinical and Laboratory Standards Institute
(CLSI).[6]

Preparation of Bacterial Inoculum: Bacterial strains are cultured in a suitable broth medium
(e.g., Mueller-Hinton Broth) to a standardized density, typically around 5 x 10> colony-forming
units (CFU)/mL.[7]

 Serial Dilution of the Antimicrobial Agent: MP196 is serially diluted in the broth medium in a
96-well microtiter plate to obtain a range of concentrations.

 Inoculation and Incubation: Each well containing the diluted peptide is inoculated with the
standardized bacterial suspension. The plates are then incubated under appropriate
conditions (e.g., 37°C for 18-24 hours).[7]

o Determination of MIC: The MIC is defined as the lowest concentration of the antimicrobial
agent that results in the complete inhibition of visible bacterial growth.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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